Cas no 112725-16-3 (2-(2-hexyldecoxymethyl)oxirane)

• Product Name: 2-(2-hexyldecoxymethyl)oxirane
• CAS No: 112725-16-3
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 2609394
• PubChem ID: 15044319
• Update Time: 2025-04-21

2-(2-hexyldecoxymethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-hexyldecoxymethyl)oxirane
• 112725-16-3
• 2-{[(2-HEXYLDECYL)OXY]METHYL}OXIRANE
• Oxirane, [[(2-hexyldecyl)oxy]methyl]-
• DTXSID80567449
• SCHEMBL258034

• Inchi： 1S/C19H38O2/c1-3-5-7-9-10-12-14-18(13-11-8-6-4-2)15-20-16-19-17-21-19/h18-19H,3-17H2,1-2H3
• InChI Key： ROTXOCNLESZVTD-UHFFFAOYSA-N
• SMILES： O(CC1CO1)CC(CCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 298.287180451Da
• Monoisotopic Mass: 298.287180451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 21.8Ų